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Compound of Interest

Compound Name: Neodymium;chloride

CAS No.: 40603-46-1

Cat. No.: B14661563

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides critical safety and handling information for neodymium chloride

(NdCl₃), a compound utilized in diverse applications ranging from laser technology and glass

manufacturing to catalysis in organic synthesis. Given its increasing use in scientific research

and drug development, a thorough understanding of its hazard profile and proper handling

procedures is paramount to ensure personnel safety and prevent environmental contamination.

Hazard Identification and Classification
Neodymium chloride is classified as a hazardous substance. The primary routes of exposure

are inhalation, ingestion, and skin or eye contact. It is crucial to understand its specific hazard

classifications to implement appropriate safety measures.

Hazard Statements:

H315: Causes skin irritation.[1][2][3][4][5][6]

H319: Causes serious eye irritation.[1][2][3][4][5][6]
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H335: May cause respiratory irritation.[1][2][3][4][5][6]

H303: May be harmful if swallowed.[1]

Signal Word: Warning[1][5]

Physical and Chemical Properties
A summary of the key physical and chemical properties of anhydrous neodymium chloride is

presented in the table below. These properties are essential for designing safe experimental

and storage protocols.

Property Value

Molecular Formula NdCl₃

Molecular Weight 250.60 g/mol [1][5][7]

Appearance Mauve-colored powder/crystals[8]

Melting Point 784 °C (1443 °F)[1][7]

Boiling Point 1600 °C (2912 °F)[1][8]

Density 4.134 g/cm³[1][7]

Solubility Soluble in water and ethanol[1][8]

Note: Neodymium chloride is hygroscopic and readily absorbs water from the air to form the

hexahydrate (NdCl₃·6H₂O).[2][3][8]

Toxicological Data
The acute toxicity of neodymium chloride has been evaluated in various animal models. The

following table summarizes the available LD₅₀ (median lethal dose) data, providing a

quantitative measure of its acute toxicity.
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Route of Administration Test Species LD₅₀ Value

Oral Mouse 3692 mg/kg[1]

Intravenous Rat 3.5 mg/kg[1]

Intraperitoneal Rat 150 mg/kg[1]

Intraperitoneal Guinea Pig 140 mg/kg[1]

Subcutaneous Rat 150 mg/kg (LDLo)[1]

Subcutaneous Guinea Pig 243 mg/kg[1]

Subcutaneous Frog 434 mg/kg[1]

Draize Test (Irritation Data):

Skin (Rabbit): 500 mg/24H - Mild irritation.[1][8][9]

Eye (Rabbit): 50 mg - Mild irritant.[1]

While substances with an oral LD₅₀ above 2 g/kg are generally considered non-toxic, the data

indicates that neodymium chloride can be harmful, particularly through parenteral routes of

administration.[8]

Experimental Protocols
Standard Draize Test for Skin and Eye Irritation
The Draize test is a standardized method for assessing the irritation potential of a substance.

The following provides a generalized methodology based on the cited data.

Objective: To evaluate the potential of neodymium chloride to cause skin and eye irritation.

Materials:

Neodymium chloride

Albino rabbits
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Physiological saline

Occlusive dressings

Topical anesthetic (for eye tests)

Skin Irritation Protocol:

A small area of the rabbit's back is clipped free of fur.

A dose of 500 mg of neodymium chloride is applied to the clipped skin.[1][8][9]

The area is covered with an occlusive dressing for a period of 24 hours.[1][8][9]

After 24 hours, the dressing is removed, and the skin is evaluated for signs of erythema

(redness) and edema (swelling) at specified time points.

Observations are scored according to a standardized scale.

Eye Irritation Protocol:

A dose of 50 mg of neodymium chloride is instilled into the conjunctival sac of one eye of the

rabbit.[1] The other eye serves as a control.

The eyelids are held together for a few seconds to prevent loss of the substance.

The eyes are examined for signs of corneal opacity, iris lesions, and conjunctival redness

and swelling at specified intervals (e.g., 1, 24, 48, and 72 hours) after application.

Observations are scored according to a standardized scale.

Safety and Handling Precautions
A systematic approach to handling neodymium chloride is essential to minimize risk. The

following diagram illustrates the logical flow of safety precautions.
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Neodymium Chloride Handling Workflow

Engineering Controls Personal Protective Equipment (PPE)

Safe Handling Practices

Storage and Disposal

Work in a Fume Hood

Avoid Inhaling Dust

Ensure Adequate Ventilation Chemical Resistant Gloves

Avoid Skin/Eye Contact

Safety Goggles/Face Shield Lab CoatRespirator (for dust)

Wash Hands After Handling

Store in a Cool, Dry, Well-Ventilated Area

Keep Container Tightly Sealed

Dispose According to Regulations

Click to download full resolution via product page

Caption: Logical flow of safety precautions for handling neodymium chloride.

First Aid Measures
In the event of exposure to neodymium chloride, immediate and appropriate first aid is crucial.
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, ensuring to flush

under the eyelids.[1] Seek immediate medical

attention.[1]

Skin Contact

Wash the affected area with soap and water.[1]

Remove contaminated clothing. Seek medical

attention if irritation persists.[1]

Inhalation

Remove the individual to fresh air.[1] Monitor for

respiratory distress. If breathing is difficult,

provide oxygen. Seek immediate medical

attention.[1]

Ingestion

Do NOT induce vomiting unless directed by

medical personnel.[1] If the person is conscious,

give them water to drink.[1] Seek immediate

medical attention.[1]

Accidental Release and Disposal
Proper containment and disposal of neodymium chloride waste are necessary to prevent

environmental contamination.

Accidental Release:

Evacuate Personnel: Evacuate non-essential personnel from the spill area.

Ventilate: Ensure adequate ventilation.

Personal Protection: Wear appropriate personal protective equipment (PPE), including a

respirator, chemical-resistant gloves, and safety goggles.[1]

Containment: Avoid generating dust.[1][4] Small spills can be mixed with an inert absorbent

material like vermiculite or sodium carbonate and swept up.[1][6]

Cleanup: Place the spilled material into a suitable, sealed container for disposal.[5]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 10 Tech Support

https://prochemonline.com/wp-content/uploads/2021/06/2633.NeodymiumChlorideAnhydrous.pdf
https://prochemonline.com/wp-content/uploads/2021/06/2633.NeodymiumChlorideAnhydrous.pdf
https://prochemonline.com/wp-content/uploads/2021/06/2633.NeodymiumChlorideAnhydrous.pdf
https://prochemonline.com/wp-content/uploads/2021/06/2633.NeodymiumChlorideAnhydrous.pdf
https://prochemonline.com/wp-content/uploads/2021/06/2633.NeodymiumChlorideAnhydrous.pdf
https://prochemonline.com/wp-content/uploads/2021/06/2633.NeodymiumChlorideAnhydrous.pdf
https://prochemonline.com/wp-content/uploads/2021/06/2633.NeodymiumChlorideAnhydrous.pdf
https://prochemonline.com/wp-content/uploads/2021/06/2633.NeodymiumChlorideAnhydrous.pdf
https://prochemonline.com/wp-content/uploads/2021/06/2633.NeodymiumChlorideAnhydrous.pdf
https://prochemonline.com/wp-content/uploads/2021/06/2633.NeodymiumChlorideAnhydrous.pdf
https://prochemonline.com/wp-content/uploads/2021/06/2633.NeodymiumChlorideAnhydrous.pdf
https://store.apolloscientific.co.uk/storage/msds/IN2633_msds.pdf
https://prochemonline.com/wp-content/uploads/2021/06/2633.NeodymiumChlorideAnhydrous.pdf
https://prochemonline.com/wp-content/uploads/2021/06/2632.NeodymiumChlorideHexahydrate.pdf
https://www.cdhfinechemical.com/images/product/msds/86_795192233_NEODYMIUM(III)CHLORIDECASNO-10024-93-8MSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14661563?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Decontamination: Wash the spill site after material pickup is complete.[2]

Disposal:

Dispose of waste material in accordance with all applicable federal, state, and local

regulations.[10]

It is recommended to use a licensed professional waste disposal service.[5]

Logical Workflow for a Chemical Toxicity
Assessment
The following diagram illustrates a typical workflow for assessing the toxicity of a chemical

compound like neodymium chloride.
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Chemical Toxicity Assessment Workflow

Phase 1: In Silico & In Vitro Analysis

Phase 2: Acute Toxicity Testing

Phase 3: Sub-chronic & Chronic Toxicity

Phase 4: Specialized Toxicity Studies

In Silico Toxicity Prediction

In Vitro Cell-Based Assays

Acute Oral Toxicity (LD50)

Acute Dermal Toxicity

Acute Inhalation Toxicity

Sub-chronic Toxicity Studies

Chronic Toxicity/Carcinogenicity

Genotoxicity/Mutagenicity

Reproductive & Developmental Toxicity

Click to download full resolution via product page

Caption: A generalized workflow for assessing chemical toxicity.
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This guide provides a comprehensive overview of the safety and handling precautions for

neodymium chloride. It is imperative that all personnel handling this chemical are thoroughly

familiar with this information and have access to the appropriate safety equipment. Always

consult the specific Safety Data Sheet (SDS) for the product you are using for the most

detailed and up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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